Cas no 948595-00-4 ((R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol)

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol is a chiral organocatalyst featuring a pyrrolidine core flanked by two electron-deficient 3,5-bis(trifluoromethyl)phenyl groups. The trifluoromethyl substituents enhance its Lewis acidity, making it highly effective in asymmetric transformations, particularly in enantioselective C–C bond-forming reactions. The rigid pyrrolidine scaffold ensures precise stereocontrol, while the hydroxyl group provides additional coordination sites for substrates. This compound is valued for its stability under catalytic conditions and its ability to operate at low loadings. Its structural design facilitates high enantioselectivity in reactions such as Michael additions and aldol condensations, making it a versatile tool in synthetic organic chemistry and pharmaceutical applications.

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol structure

948595-00-4 structure

Product Name:(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol

CAS No:948595-00-4

MF:C₂₁H₁₅F₁₂NO

MW:525.330747842789

MDL:MFCD10566975

CID:831240

PubChem ID:329760438

Update Time:2025-06-07

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (R)-bis(3,5-bis(trifluoroMethyl)phenyl)(pyrrolidin-2-yl)Methanol
- 2-Pyrrolidinemethanol, a,a-bis[3,5-bis(trifluoromethyl)phenyl]-, (2R)-
- (R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- 2-Pyrrolidinemethanol,a,a-bis[3,5-bis(trifluoromethyl)phenyl]-,(2R)-
- (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- C21H15F12NO
- ITXPGQOGEYWAKW-MRXNPFEDSA-N
- BCP07827
- 2935AH
- (R)-bis(3,5-bis(trifluoroMethyl)phenyl)(pyrrolidin
- bis[3,5-bis(trifluoromethyl)phenyl][(2R)-pyrrolidin-2-yl]methanol
- (2R)-bis(3,5-bis(trifluorome
- (2R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol (ACI)
- B5882
- (2R)-bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
- 948595-00-4
- bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methanol
- (R)-Bis[3,5-bis(trifluoromethyl)phenyl](pyrrolidin-2-yl)methanol
- (2R)-I+/-,I+/--Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]((2R)-PYRROLIDIN-2-YL)METHANOL
- A,
- AS-71812
- A-bis[3,5-bis(trifluoromethyl)phenyl]-, (2R)-
- MFCD10566975
- CS-B0073
- (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]-hydroxymethyl}pyrrolidine
- SCHEMBL3008034
- DB-290199
- (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol, >=99.0%
- (R)-Alpha,alpha-bis[3,5-bis-(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- DTXSID601165405
- 2-Pyrrolidinemethanol,
- AKOS025287324
- (R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
- MDL： MFCD10566975
- Inchi： 1S/C21H15F12NO/c22-18(23,24)12-4-10(5-13(8-12)19(25,26)27)17(35,16-2-1-3-34-16)11-6-14(20(28,29)30)9-15(7-11)21(31,32)33/h4-9,16,34-35H,1-3H2/t16-/m1/s1
- InChI Key： ITXPGQOGEYWAKW-MRXNPFEDSA-N
- SMILES： C([C@@H]1NCCC1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O

Computed Properties

Exact Mass: 525.09600
Monoisotopic Mass: 525.0962020g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 35
Rotatable Bond Count: 3
Complexity: 634
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.299
XLogP3: 6.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 113-117 °C
Boiling Point: 391.8±42.0 °C at 760 mmHg
Flash Point: 190.8±27.9 °C
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
PSA: 32.26000
LogP: 7.07850
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：2-8°C

(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0704-1g	(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol	948595-00-4	98%,99%e.e.	1g	¥700.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XY929-1g	(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol	948595-00-4	97%	1g	253.0CNY	2021-07-15
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XY929-5g	(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol	948595-00-4	97%	5g	1014.0CNY	2021-07-15
Chemenu	CM197688-5g	(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol	948595-00-4	95%	5g	$327	2021-08-05
Chemenu	CM197688-10g	(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol	948595-00-4	95%	10g	$542	2021-08-05
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(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Production Method

Production Method 1

1146629-85-7

948595-00-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; heated

Reference

: Enantioselective Total Synthesis of (+)-Heilonine

Cassaidy, Kyle J. ; Rawal, Viresh H., Journal of the American Chemical Society, 2021, 143(40), 16394-16400

Production Method 2

948595-00-4

Reaction Conditions

Reference

: Process and intermediates for the preparation of NEP inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

1146629-85-7

948595-00-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt → 65 °C; 22 h, 65 °C

Reference

: Processes for preparing JAKs inhibitors and related intermediate compounds

, World Intellectual Property Organization, , ,

Production Method 4

1146629-85-7

948595-00-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt; rt → 65 °C; 22 h, 65 °C

Reference

: Enantioselective synthesis of Janus kinase inhibitor INCB018424 via an organocatalytic aza-Michael reaction

Lin, Qiyan; Meloni, David; Pan, Yongchun; Xia, Michael; Rodgers, James; et al, Organic Letters, 2009, 11(9), 1999-2002